Cas no 283612-24-8 (1H-Benzimidazole,6-ethoxy-2-propyl-)

1H-Benzimidazole,6-ethoxy-2-propyl- structure
283612-24-8 structure
Product Name:1H-Benzimidazole,6-ethoxy-2-propyl-
CAS No:283612-24-8
MF:C12H16N2O
MW:204.268242835999
CID:248425
PubChem ID:45093997
Update Time:2025-04-19

1H-Benzimidazole,6-ethoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-ethoxy-2-propyl-
    • 1H-Benzimidazole,5-ethoxy-2-propyl- (9CI)
    • 5-ethoxy-2-propyl-1H-benzo[d]imidazole
    • NoName_4466
    • DTXSID00903729
    • 283612-24-8
    • Inchi: 1S/C12H16N2O/c1-3-5-12-13-10-7-6-9(15-4-2)8-11(10)14-12/h6-8H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: SSCVLICTDCUAGL-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC2=C(C=1)NC(CCC)=N2

Computed Properties

  • Exact Mass: 204.12638
  • Monoisotopic Mass: 204.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.9A^2

Experimental Properties

  • PSA: 37.91
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